Glyasperin C - Glycyrrhiza uralensis (liquorice)

• CAS No.: 142474-53-1
• Product Name: Glyasperin C - Glycyrrhiza uralensis (liquorice)
• Molecular Formula: C21H24O5
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-[(3R)-7-hydroxy-5-methoxy-6-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-3-yl]benzene-1,3-diol
• Standard InChI: InChI=1S/C21H24O5/c1-12(2)4-6-16-19(24)10-20-17(21(16)25-3)8-13(11-26-20)15-7-5-14(22)9-18(15)23/h4-5,7,9-10,13,22-24H,6,8,11H2,1-3H3/t13-/m0/s1
• Standard InChIKey: RCZMWVKBVFOCEE-ZDUSSCGKSA-N
• Isomeric SMILES: CC(=CCC1=C(C2=C(C=C1O)OC[C@H](C2)C3=C(C=C(C=C3)O)O)OC)C
• SMILES: CC(=CCC1=C(C2=C(C=C1O)OCC(C2)C3=C(C=C(C=C3)O)O)OC)C
• Canonical SMILES: CC(=CCC1=C(C2=C(C=C1O)OCC(C2)C3=C(C=C(C=C3)O)O)OC)C
• Description: Glyasperin C is a methoxyisoflavan that is (R)-isoflavan substituted by a methoxy group at position 5, hydroxy groups at positions 7, 2' and 4' and a prenyl group at position 6. It has been isolated from Glycyrrhiza uralensis. It has a role as a plant metabolite and an EC 1.14.18.1 (tyrosinase) inhibitor. It is a member of hydroxyisoflavans and a methoxyisoflavan. It derives from a hydride of a (R)-isoflavan.
• PubChem Compound: 480859
• Last Modified: Nov 11 2021